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Compound of Interest

2-Bromopyridine-4-
Compound Name:
carboxaldehyde

Cat. No.: B056593

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and recommended storage
conditions for 2-Bromopyridine-4-carboxaldehyde (CAS No. 118289-17-1). Due to the limited
availability of specific, publicly accessible quantitative stability data for this compound, this
document focuses on providing best-practice guidelines based on its chemical structure,
information from safety data sheets, and general principles of stability testing for related
pharmaceutical intermediates.

Chemical and Physical Properties

2-Bromopyridine-4-carboxaldehyde is a substituted pyridine derivative with the molecular
formula CeHaBrNO.[1][2][3] It is typically supplied as a white to light yellow crystalline powder or
solid.[2] Understanding its basic properties is crucial for handling and storage.
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Property Value Source(s)

CAS Number 118289-17-1 [112][3114]

Molecular Formula CeH4BrNO [11[2][3]

Molecular Weight 186.01 g/mol [1112][3]
White to light yellow powder or

Appearance (2]
crystals

Melting Point 53-57 °C [2]
Low solubility in water. Soluble

N in common organic solvents
Solubility [5]

like dichloromethane,

chloroform, and ethyl acetate.

Recommended Storage and Handling Conditions

To ensure the integrity and stability of 2-Bromopyridine-4-carboxaldehyde, the following
storage and handling conditions are recommended based on supplier safety data sheets and

general chemical safety practices.
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Condition Recommendation Rationale

Store in a cool, well-ventilated

area. Some suppliers Minimizes the rate of potential
Temperature _ _

recommend refrigerated thermal degradation.

storage at 2-8°C.

) ) The pyridine ring and aldehyde
) Protect from light. Store in )

Light ) group can be susceptible to

opaque or amber containers. _

photodegradation.
Store under an inert )
) The aldehyde functional group
Atmosphere atmosphere (e.qg., nitrogen or N o
can be sensitive to oxidation.
argon).
) ] Aldehydes can be susceptible
Keep container tightly sealed )
] o to hydration and subsequent

Moisture to protect from humidity and

water.

oxidation. The compound is

also hygroscopic.

Incompatibilities

Store away from strong
oxidizing agents and strong

acids.

To prevent chemical reactions
that could degrade the

compound.

Potential Degradation Pathways

While specific degradation pathways for 2-Bromopyridine-4-carboxaldehyde are not

extensively documented in public literature, based on its functional groups (aldehyde,

brominated pyridine ring), the following degradation routes are plausible:

o Oxidation: The aldehyde group is susceptible to oxidation to the corresponding carboxylic

acid, 2-bromopyridine-4-carboxylic acid. This can be initiated by atmospheric oxygen,

especially in the presence of light or metal ion catalysts.

e Photodegradation: Aromatic halides and aldehydes can undergo degradation upon exposure

to UV light. This may involve radical mechanisms, leading to debromination or

polymerization. Studies on other brominated aromatic compounds have shown that

photodegradation kinetics are often pseudo-first-order.[6]
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» Hydrolysis: While generally less reactive than acyl halides, the bromine atom on the pyridine
ring could be susceptible to nucleophilic substitution under certain pH and temperature
conditions, although this is likely to be slow. The aldehyde group itself is generally stable to

hydrolysis.

o Thermal Decomposition: At elevated temperatures, decomposition of the pyridine ring can
occur, potentially leading to the formation of various volatile and non-volatile byproducts.

Below is a conceptual diagram illustrating potential degradation pathways.
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Caption: Potential degradation pathways for 2-Bromopyridine-4-carboxaldehyde.

Quantitative Stability Data

As of the date of this document, specific quantitative stability data, such as degradation rates
under various conditions or detailed shelf-life studies for 2-Bromopyridine-4-carboxaldehyde,
are not readily available in peer-reviewed literature or public databases. For drug development
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purposes, it is imperative to conduct formal stability studies under ICH (International Council for
Harmonisation) guidelines to establish a comprehensive stability profile.

Experimental Protocols for Stability Assessment

To evaluate the stability of 2-Bromopyridine-4-carboxaldehyde, a series of forced
degradation studies should be conducted. These studies help to identify potential degradation
products and develop a stability-indicating analytical method, typically High-Performance Liquid
Chromatography (HPLC).

General Workflow for Stability Assessment

The following diagram outlines a typical workflow for assessing the chemical stability of a
compound like 2-Bromopyridine-4-carboxaldehyde.
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Workflow for Stability Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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